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Compound of Interest

Compound Name: Kalibor

Cat. No.: B116482

For Immediate Reference: Key Safety and Handling Information for Kalibor

This guide provides essential, immediate safety and logistical information for the proper
handling and disposal of Kalibor (Sodium Tetraphenylborate, CAS No. 143-66-8). The
following procedural steps are designed to ensure the safety of researchers, scientists, and
drug development professionals in the laboratory. Adherence to these guidelines is critical to
mitigate risks associated with this compound.

Health Hazard and Toxicological Data

Kalibor is classified as acutely toxic if swallowed and can cause skin and eye irritation.[1][2][3]
[4][5] Ingestion may lead to symptoms such as muscle weakness and weight loss.[1]

Quantitative Toxicological Data

Parameter Value Species Route Reference

LD50 288 mg/kg Rat Oral [1]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory when handling Kalibor to

prevent exposure.

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[1]

Protects against dust particles

and potential splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact. Gloves
should be inspected before
use and disposed of properly

after handling the substance.

[1]

Body Protection

A lab coat or a chemical-

protective suit.

Protects skin and personal

clothing from contamination.[1]

Respiratory Protection

An approved particulate filter
respirator (e.g., NIOSH N95 or
EU EN 143) should be used if
dust is generated and
engineering controls are
insufficient.[1][2]

Prevents inhalation of harmful

dust particles.

Operational Plan: Laboratory Handling and Storage

A systematic approach to handling and storage is crucial for maintaining a safe laboratory

environment.

Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure that an eyewash station and a safety shower are

readily accessible.[4]

e Ventilation: Always handle Kalibor in a well-ventilated area, preferably within a chemical

fume hood, to minimize dust inhalation.[1][6]

¢ Dispensing: When weighing or transferring the powder, do so carefully to avoid generating

dust.
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» Avoiding Contamination: Do not eat, drink, or smoke in the handling area. Wash hands

thoroughly after handling.[2][6]

» Incompatibilities: Keep Kalibor away from strong oxidizing agents and strong acids.[1][7]

Storage Procedures:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]

e Protect from light.[1][6]

o Store locked up and away from incompatible materials.[3][7]

Emergency Response Plan

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures

Exposure Route

Action

Immediately call a poison control center or

Ingestion doctor. Rinse mouth with water. Do not induce
vomiting.[1][3]
Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.[1]

Skin Contact

Remove contaminated clothing. Wash the
affected area immediately with soap and plenty
of water. Seek medical attention if irritation
occurs.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek medical attention.[1][3]
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Spill Management Protocol:
o Evacuate: Evacuate unnecessary personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[1]

o Cleanup:
o Wear appropriate personal protective equipment (PPE), including respiratory protection.[1]
o Carefully sweep or vacuum up the spilled solid material, avoiding dust generation.[6]
o Place the collected material into a suitable, closed, and labeled container for disposal.[1]

o Decontamination: Clean the spill area thoroughly.

Disposal Plan

Kalibor waste is considered hazardous and must be disposed of according to institutional and
local regulations.

Waste Disposal Procedure:

» Containerization: Collect waste Kalibor and any contaminated materials (e.g., gloves, wipes)
in a clearly labeled, sealed container for hazardous waste.

e Disposal Method:

o One recommended method is to dissolve or mix the material with a combustible solvent
and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

o Alternatively, the residue can be incinerated at an approved hazardous waste facility.[6]

o Professional Disposal: Contact a licensed professional waste disposal service to arrange for
pickup and disposal. Do not dispose of Kalibor down the drain.[1]
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Visual Workflow Guides

The following diagrams illustrate the key workflows for handling Kalibor safely.
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Click to download full resolution via product page

A streamlined workflow for the safe handling of Kalibor in a laboratory setting.
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A logical flowchart for immediate actions in case of an emergency involving Kalibor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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